Cas no 10271-81-5 (Benzenemethanesulfonicacid, phenyl ester)

• Product Name: Benzenemethanesulfonicacid, phenyl ester
• CAS No: 10271-81-5
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 226911
• PubChem ID: 318220
• Update Time: 2025-04-19

Benzenemethanesulfonicacid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonicacid, phenyl ester
• phenyl phenylmethanesulfonate
• AC1L7XMD
• benzyl ester of sulphonic acid,phenylester
• BENZYLSULFONYLOXYBENZENE
• CHEMBL472836
• CTK4A1428
• HMS2863B10
• NSC254053
• phenyl-methanesulfonic acid phenyl ester
• Phenylmethansulfonsaeure-phenylester
• Phenyl-methansulfonsaeure-phenylester
• NSC-254053
• SMR000554512
• SCHEMBL6912876
• 10271-81-5
• AKOS001592710
• MLS001195082
• DTXSID60312373

• Inchi： 1S/C13H12O3S/c14-17(15,11-12-7-3-1-4-8-12)16-13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： DTVYDCGCCHOJMQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.05076
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds